Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone

• IUPAC Name: azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone
• InChI: InChI=1S/C14H17F2NO/c1-10-6-7-11(13(16)12(10)15)14(18)17-8-4-2-3-5-9-17/h6-7H,2-5,8-9H2,1H3
• InChI Key: OQJBQJKSTLVFOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)N2CCCCCC2)F)F
• Molecular Formula: C14H17F2NO
• Molecular Weight: 253.29 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone typically involves the reaction of azepane with 2,3-difluoro-4-methylbenzoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Industrial production also involves stringent quality control measures to ensure the consistency and safety of the compound.

Chemical Reactions Analysis

Types of Reactions

Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the azepane ring or the difluoromethylphenyl group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines, thiols, or halides can be used in substitution reactions under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Azepan-1-yl-(5-fluoro-2-methoxyphenyl)methanone
• Azepan-1-yl-(4-tert-butylphenyl)methanone

Uniqueness

Azepan-1-yl-(2,3-difluoro-4-methylphenyl)methanone is unique due to the presence of the difluoromethylphenyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for research and development in various fields.